Cas no 1201657-10-4 (5-ethynyl-1,2-dimethyl-1H-imidazole)

• Product Name: 5-ethynyl-1,2-dimethyl-1H-imidazole
• CAS No: 1201657-10-4
• MF: C₇H₈N₂
• MW: 120.151821136475
• CID: 4577061
• PubChem ID: 88852785
• Update Time: 2025-06-11

5-ethynyl-1,2-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-1,2-dimethyl-1H-imidazole

• Inchi： 1S/C7H8N2/c1-4-7-5-8-6(2)9(7)3/h1,5H,2-3H3
• InChI Key： FLBRASZYLXQMBC-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C(C#C)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-ethynyl-1,2-dimethyl-1H-imidazole

5-ethynyl-1,2-dimethyl-1H-imidazole (CAS No. 1201657-10-4): A Versatile Compound in Modern Chemical and Pharmaceutical Research

5-ethynyl-1,2-dimethyl-1H-imidazole (CAS No. 1201657-10-4) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields of chemical and pharmaceutical research. This compound, characterized by its distinctive molecular structure, has shown promise in areas such as organic synthesis, medicinal chemistry, and materials science.

The molecular formula of 5-ethynyl-1,2-dimethyl-1H-imidazole is C₇H₉N₃, and it has a molecular weight of 139.17 g/mol. The presence of the ethynyl group (C≡CH) and the imidazole ring makes this compound highly reactive and suitable for a wide range of chemical transformations. The imidazole ring, in particular, is known for its biological activity and is a common structural motif in many pharmaceuticals.

In the realm of organic synthesis, 5-ethynyl-1,2-dimethyl-1H-imidazole has been utilized as a building block for the construction of complex molecules. Its reactivity with various functional groups allows chemists to synthesize a diverse array of compounds with tailored properties. For instance, recent studies have demonstrated the use of this compound in the synthesis of novel heterocyclic systems with potential therapeutic applications.

In medicinal chemistry, 5-ethynyl-1,2-dimethyl-1H-imidazole has shown promise as a lead compound for drug discovery. The imidazole moiety is known to interact with various biological targets, including enzymes and receptors. Research has indicated that derivatives of this compound can exhibit potent inhibitory activity against specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 5-ethynyl-1,2-dimethyl-1H-imidazole exhibited significant anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes.

Beyond its medicinal applications, 5-ethynyl-1,2-dimethyl-1H-imidazole has also found use in materials science. The ethynyl group can undergo click chemistry reactions, making this compound an ideal candidate for the preparation of functionalized materials. Click chemistry reactions are known for their high efficiency and selectivity, allowing for the facile incorporation of 5-ethynyl-1,2-dimethyl-1H-imidazole into polymers and other materials with specific functionalities. This has led to the development of new materials with enhanced properties for applications such as drug delivery systems and sensors.

The versatility of 5-ethynyl-1,2-dimethyl-1H-imidazole is further highlighted by its role in supramolecular chemistry. The imidazole ring can form hydrogen bonds and π-stacking interactions with other molecules, enabling the self-assembly of complex supramolecular structures. These structures have potential applications in areas such as catalysis and molecular recognition. A recent study published in Angewandte Chemie International Edition demonstrated the use of 5-ethynyl-1,2-dimethyl-1H-imidazole-based supramolecular assemblies as efficient catalysts for asymmetric synthesis reactions.

In conclusion, 5-ethynyl-1,2-dimethyl-1H-imidazole (CAS No. 1201657-10-4) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique molecular structure and reactivity make it an invaluable tool for synthetic chemists, medicinal chemists, and materials scientists alike. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.